Cas no 90387-74-9 (Sodium lauroyl glycinate)

• Product Name: Sodium lauroyl glycinate
• CAS No: 90387-74-9
• MF: C₁₄H₂₆NNaO₃
• MW: 279.350915431976
• CID: 811030
• PubChem ID: 23694635
• Update Time: 2025-05-18

Sodium lauroyl glycinate Chemical and Physical Properties

Names and Identifiers

• Glycine, N-coco acyl derivs., sodium salts
• SODIUM COCOYL GLYCINATE
• N-Cocoacylglycine sodium salts
• Sodium CocoylGlycinate
• Sodium lauroyl glycinate
• L54QIO80PN
• N-Lauroylglycine sodium salt
• Sodium N-lauroylglycine
• Sodium dodecanoylglycinate
• Glycine, N-lauroyl-, sodium salt
• Glycine, N-lauroyl-, monosodium salt
• sodium n-lauroylglycinate
• Glycine, N-(1-oxododecyl)-, sodium salt (1:1)
• 2-(dodecanoylamino)acetic acid, sodium salt
• ST50976878
• Q27282720
• Glycine,N-coco acyl derivs.,sodium salts
• 18777-32-7
• sodium (dodecanoylamino)acetate
• SODIUM LAUROYL GLYCINATE [INCI]
• A937121
• AKOS024351953
• sodium;2-(dodecanoylamino)acetate
• EINECS 291-350-5
• UNII-L54QIO80PN
• DTXSID90172088
• 90387-74-9
• UNII-XLU9KH03XM
• XLU9KH03XM
• SCHEMBL452024
• DTXCID5094579

• Inchi： 1S/C14H27NO3.Na/c1-2-3-4-5-6-7-8-9-10-11-13(16)15-12-14(17)18;/h2-12H2,1H3,(H,15,16)(H,17,18);/q;+1/p-1
• InChI Key： IKGKWKGYFJBGQJ-UHFFFAOYSA-M
• SMILES： [Na+].O=C(CCCCCCCCCCC)NCC(=O)[O-]

Computed Properties

• Exact Mass: 279.18103797g/mol
• Monoisotopic Mass: 279.18103797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 12
• Complexity: 235
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.2

Additional information on Sodium lauroyl glycinate

Introduction to Sodium Lauroyl Glycinate (CAS No. 90387-74-9)

Sodium lauroyl glycinate, a compound with the chemical formula C₁₂H₂₃NaO₃, is widely recognized for its applications in the field of pharmaceuticals, cosmetics, and personal care products. This compound is derived from lauric acid and glycine, two natural components that are well-known for their beneficial properties. The molecular structure of Sodium lauroyl glycinate consists of a long-chain fatty acid linked to a glycinate ion, which contributes to its excellent emulsifying and surfactant properties. With a CAS number of 90387-74-9, this compound has been extensively studied and utilized in various industrial applications.

The primary use of Sodium lauroyl glycinate is as an emulsifier and stabilizer in cosmetic formulations. Its ability to create stable emulsions makes it an ideal ingredient for creams, lotions, and shampoos. The compound's mild nature and biodegradability further enhance its appeal in the cosmetic industry. Recent studies have highlighted the potential of Sodium lauroyl glycinate in enhancing the penetration of active ingredients in topical formulations. This property is particularly valuable in pharmaceutical applications where the efficient delivery of therapeutic agents is crucial.

In addition to its cosmetic applications, Sodium lauroyl glycinate has found use in the pharmaceutical industry as an excipient in drug formulations. Excipients are non-active ingredients that help in the formulation and stabilization of drugs. The compound's compatibility with various active pharmaceutical ingredients (APIs) makes it a preferred choice for formulating liquid and semi-solid dosage forms. A significant advantage of using Sodium lauroyl glycinate as an excipient is its low toxicity profile, which ensures safety for patient use.

Recent research has also explored the antimicrobial properties of Sodium lauroyl glycinate. Studies have shown that the compound can inhibit the growth of certain bacteria and fungi when incorporated into antimicrobial formulations. This property makes it a promising candidate for developing new antimicrobial agents and preservatives for cosmetic and pharmaceutical products. The mechanism behind this effect is believed to be related to the disruption of microbial cell membranes, leading to cell death.

The production of Sodium lauroyl glycinate typically involves the esterification of lauric acid with glycinic acid under controlled conditions. This process ensures high purity and yield, making it commercially viable for large-scale production. The compound is usually supplied as a white crystalline powder or a liquid, depending on the manufacturing process and intended application. Its solubility in water and organic solvents further enhances its versatility in formulation development.

Regulatory considerations play a crucial role in the use of Sodium lauroyl glycinate in various industries. Regulatory bodies such as the FDA and EMA have approved its use in cosmetics and pharmaceuticals based on extensive safety studies. These studies have demonstrated that Sodium lauroyl glycinate is safe for human use when used within recommended concentrations. Compliance with regulatory guidelines ensures that products containing this compound meet stringent safety standards.

The environmental impact of Sodium lauroyl glycinate is another area of interest among researchers. Studies have shown that the compound is biodegradable and does not pose significant environmental risks when disposed of properly. This eco-friendly characteristic makes it an environmentally responsible choice for industries seeking sustainable alternatives.

In conclusion, Sodium lauroyl glycinate (CAS No. 90387-74-9) is a versatile compound with numerous applications in cosmetics, pharmaceuticals, and personal care products. Its excellent emulsifying properties, mild nature, and biodegradability make it a preferred choice for formulating stable and safe products. Recent research has further expanded its potential uses, including antimicrobial applications and enhanced drug delivery systems. As industries continue to seek sustainable and effective ingredients, Sodium lauroyl glycinate stands out as a promising solution.